Cas no 666826-16-0 (Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate)

• Product Name: Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate
• CAS No: 666826-16-0
• MF: C₄₈H₃₆BF₂₄Ir
• MW: 1271.7891330719
• MDL: MFCD10567389
• CID: 964429
• PubChem ID: 329761619
• Update Time: 2025-10-30

Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate Chemical and Physical Properties

Names and Identifiers

• (1Z,5Z)-cycloocta-1,5-diene,iridium,tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide
• Bis(1,5-cyclooctadiene)iridium(I)tetrakis[3,5-bis(trifluoromethyl)phenyl]borate
• FMOC-D-ALA-OPF
• Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate
• MFCD10567389
• BIS(1,5-CYCLOOCTADIENE)IRIDIUM(I)TETRAKIS[3,5-BIS(TRIFLUOROMETHYL)PHENYL]BORATE,98%
• DTXSID10746220
• Bis(1,5-cyclooctadiene)iridium(I) tetrakis[3,5-bis(trifluoromethyl)phenyl]borate
• ZFOUGNAJKPZBPO-AUUWQFPRSA-N
• (1Z,5Z)-cycloocta-1,5-diene;iridium;tetrakis[3,5-bis(trifluoromethyl)phenyl]boranuide
• Bis(cyclooctadiene)iridium(I) tetrakis(3,5-bis(trifluoromethyl)phenyl)borate
• Bis(1,5-cyclooctadiene)iridium tetrakis[3,5-bis(trifluoromethyl)
• 666826-16-0

• MDL： MFCD10567389
• Inchi： 1S/C32H12BF24.2C8H12.Ir/c34-25(35,36)13-1-14(26(37,38)39)6-21(5-13)33(22-7-15(27(40,41)42)2-16(8-22)28(43,44)45,23-9-17(29(46,47)48)3-18(10-23)30(49,50)51)24-11-19(31(52,53)54)4-20(12-24)32(55,56)57;2*1-2-4-6-8-7-5-3-1;/h1-12H;2*1-2,7-8H,3-6H2;/q-1;;;/b;2*2-1-,8-7-;
• InChI Key： ZFOUGNAJKPZBPO-AUUWQFPRSA-N
• SMILES： [Ir].FC(C1C=C(C(F)(F)F)C=C([B-](C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)C=1)(F)F.C1C=CCCC=CC1.C1C=CCCC=CC1 |c:61,65,69,73|

Computed Properties

• Exact Mass: 1272.21561g/mol
• Monoisotopic Mass: 1272.21561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 74
• Rotatable Bond Count: 12
• Complexity: 1120
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Solubility: Not available

Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate

Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate: A Comprehensive Overview

The compound Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate (CAS No. 666826-16-0) is a highly specialized organometallic compound with significant applications in the fields of materials science and organic electronics. This compound has garnered attention due to its unique electronic properties and potential for use in advanced technologies such as organic light-emitting diodes (OLEDs). Recent studies have highlighted its role in enhancing the efficiency and stability of OLED devices, making it a subject of intense research interest.

The structure of Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate is characterized by an iridium(I) center coordinated to two cyclooctadiene ligands and four borate ligands. The cyclooctadiene ligands contribute to the compound's stability and electronic properties, while the borate ligands play a crucial role in tuning its optical and electronic characteristics. This combination makes the compound highly versatile for applications in optoelectronic devices.

Recent advancements in the synthesis and characterization of this compound have been reported in leading scientific journals. For instance, researchers have explored the use of Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate as a phosphorescent emitter in OLEDs. These studies have demonstrated that the compound exhibits high quantum efficiency and long operational lifetimes, making it a promising candidate for next-generation display technologies.

In addition to its electronic applications, Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate has also been investigated for its catalytic properties. The iridium center's ability to facilitate various organic reactions has been explored in recent studies, highlighting its potential as a catalyst in industrial processes. These findings underscore the compound's versatility across multiple domains of chemistry and materials science.

The synthesis of Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Researchers have developed innovative methods to optimize the synthesis process, reducing production costs while maintaining the compound's high performance characteristics.

Furthermore, recent studies have focused on understanding the photophysical properties of Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate under various environmental conditions. These investigations have provided valuable insights into the compound's behavior in real-world applications, such as its response to temperature fluctuations and exposure to different light spectra.

In conclusion, Bis(1,5-cyclooctadiene)iridium(I) Tetrakis[3,5-bis(trifluoromethylphenyl)]borate (CAS No. 666826-16-0) is a remarkable compound with wide-ranging applications in modern technology. Its unique chemical structure and exceptional electronic properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its role in shaping future innovations is expected to grow significantly.